(1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol hcl

• Molecular Formula: C5H12ClNO3
• Molecular Weight: 169.61 g/mol
• SMILES: C1C(C(C(C1O)O)O)N.Cl
• InChI: InChI=1S/C5H11NO3.ClH/c6-2-1-3(7)5(9)4(2)8;/h2-5,7-9H,1,6H2;1H
• InChIKey: ASBCITMWTLYRBD-UHFFFAOYSA-N

(1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol hydrochloride (CAS 956902-65-1) is a chiral cyclopentanoid aminotriol featuring a defined (1S,2R,3S,4R) absolute configuration. Its stereochemistry confers a rigid D-ribo-like topology, making it the essential precursor for synthesizing biologically active 5′-nor carbocyclic nucleosides and a key intermediate in the commercial synthesis of the antiplatelet agent ticagrelor.

Why (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol HCl Remains the Irreplaceable Chiral Building Block for 5′-Nor Carbocyclic Nucleosides and Ticagrelor Intermediates

(1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol hydrochloride (CAS 956902-65-1) is a chiral cyclopentanoid aminotriol featuring a defined (1S,2R,3S,4R) absolute configuration [1]. Its stereochemistry confers a rigid D-ribo-like topology, making it the essential precursor for synthesizing biologically active 5′-nor carbocyclic nucleosides and a key intermediate in the commercial synthesis of the antiplatelet agent ticagrelor [2]. Unlike other stereoisomers employed as weak glycosidase inhibitors, this specific enantiomer is the mandatory building block for accessing therapeutically relevant nucleoside mimetics that strictly require this stereochemical arrangement.

• [1] Rajappan, V. P.; Hegde, V. R.; Schneller, S. W. A Protected Form of (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol, a Useful Precursor to 5′-Nor Carbocyclic Nucleosides. Synth. Commun. 2001, 31 (18), 2849–2854. View Source
• [2] PubChem Compound Summary for CID 49846084, AR-C124910XX (Deshydroxyethoxy Ticagrelor). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Deshydroxyethoxy-Ticagrelor (accessed 2026-05-10). View Source

Why Generic Aminocyclopentanetriol Isomers Cannot Substitute for (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol HCl in Critical Applications

Aminocyclopentanetriols exist in multiple stereoisomeric forms, each with markedly different biological functions. The (1S,2R,3S,4R) isomer is not replaceable by its (1S,2S,3R,4R) epimer, which acts as a weak mannostatin analog with a reported Ki of 265,000 nM against Drosophila Golgi α-mannosidase II [1], or by the (1R,2R,3S,4R) isomer, which is a synthetic intermediate for other carbocyclic derivatives [2]. Procurement of the wrong isomer leads to failure in downstream stereospecific reactions: only the (1S,2R,3S,4R) configuration places the amino and hydroxyl groups in the proper spatial orientation to mimic D-ribose, a prerequisite for the biological activity of the derived 5′-nor carbocyclic nucleosides and the P2Y12 receptor antagonism of ticagrelor's active metabolite [3].

• [1] BindingDB Entry BDBM50088627: (1S,2S,3R,4R)-4-Amino-cyclopentane-1,2,3-triol. https://www.bindingdb.org/bind/50088627 (accessed 2026-05-10). View Source
• [2] Marco-Contelles, J. Carbocycles from carbohydrates. A free radical route to (1R,2R,3S,4R)-4-Amino-1,2,3-cyclopentanetriol derivatives. Tetrahedron 1991, 47 (37), 7939–7950. View Source
• [3] Kuntz, D. A.; Zhong, W.; Guo, J.; Rose, D. R.; Boons, G. J. The Molecular Basis of Inhibition of Golgi α-Mannosidase II by Mannostatin A. ChemBioChem 2009, 10 (2), 268–277. View Source

Quantitative Differentiation Guide: (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol HCl vs. Key Stereoisomeric Comparators

Stereochemical Purity as the Critical Determinant for D-Ribo-Like Nucleoside Precursors: (1S,2R,3S,4R) vs. (1S,2S,3R,4R)

The (1S,2R,3S,4R) configuration is the sole isomer that provides the D-ribo-like topology required for the biological activity of 5′-nor carbocyclic nucleosides. In contrast, the (1S,2S,3R,4R) epimer functions as a mannostatin analog with negligible glycosidase inhibition [1]. Substituting isomers results in complete loss of the desired nucleoside conformation and, consequently, biological activity [2].

Evidence Dimension	Stereochemical fidelity for D-ribo-like nucleoside synthesis
Target Compound Data	(1S,2R,3S,4R) configuration yields correct D-ribo-like topology
Comparator Or Baseline	(1S,2S,3R,4R) configuration (mannostatin analog) yields incorrect topology
Quantified Difference	Conformational incompatibility: only (1S,2R,3S,4R) matches the required pattern for nucleoside activity
Conditions	Inferred from the established structure-activity relationships of 5′-nor carbocyclic nucleosides [2]

Why This Matters

Procuring the incorrect isomer leads to synthesis of inactive nucleoside analogs, wasting synthetic effort and resources.

• [1] BindingDB Entry BDBM50088627: (1S,2S,3R,4R)-4-Amino-cyclopentane-1,2,3-triol. https://www.bindingdb.org/bind/50088627 (accessed 2026-05-10). View Source
• [2] Rajappan, V. P.; Hegde, V. R.; Schneller, S. W. A Protected Form of (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol, a Useful Precursor to 5′-Nor Carbocyclic Nucleosides. Synth. Commun. 2001, 31 (18), 2849–2854. View Source

Glycosidase Inhibition Potency Divergence: (1S,2S,3R,4R)-Mannostatin Analog Ki vs. (1S,2R,3S,4R) Function

The (1S,2S,3R,4R) stereoisomer acts as a mannostatin analog with a measured Ki of 2.65 × 10^5 nM (265 µM) against Drosophila Golgi α-mannosidase II, indicating extremely weak inhibition [1]. No such inhibitory activity is reported for the (1S,2R,3S,4R) isomer, which is instead utilized as a nucleoside precursor [2]. This functional dichotomy highlights that the biological role is dictated by stereochemistry, not by the aminocyclopentanetriol backbone alone.

Evidence Dimension	Enzyme inhibition constant (Ki)
Target Compound Data	No reported glycosidase inhibition
Comparator Or Baseline	(1S,2S,3R,4R)-4-aminocyclopentane-1,2,3-triol: Ki = 2.65 × 10^5 nM (Drosophila Golgi α-mannosidase II)
Quantified Difference	Qualitative divergence: one isomer is an extremely weak inhibitor; the other has no inhibitory role
Conditions	Rate of hydrolysis assay with Drosophila Golgi α-mannosidase II [1]

Why This Matters

Researchers screening for glycosidase inhibitors must avoid (1S,2R,3S,4R) and instead procure the appropriate stereoisomer; conversely, nucleoside chemists must ensure they do not purchase the inactive mannostatin analog.

• [1] BindingDB Entry BDBM50088627: (1S,2S,3R,4R)-4-Amino-cyclopentane-1,2,3-triol. https://www.bindingdb.org/bind/50088627 (accessed 2026-05-10). View Source
• [2] Rajappan, V. P.; Hegde, V. R.; Schneller, S. W. A Protected Form of (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol, a Useful Precursor to 5′-Nor Carbocyclic Nucleosides. Synth. Commun. 2001, 31 (18), 2849–2854. View Source

Commercial Utility as a Ticagrelor Intermediate: Enantiomeric Purity Specifications vs. Racemic or Alternative Isomers

The active metabolite of ticagrelor (AR-C124910XX) bears the (1S,2R,3S,4R) configuration on the cyclopentane ring [1]. Patent CN103923055B describes a five-step synthesis of a protected form of this aminotriol, emphasizing that only this enantiomer can be incorporated into the ticagrelor scaffold [2]. Racemic or alternative stereoisomers lead to diastereomeric impurities that are unacceptable for pharmaceutical active pharmaceutical ingredient (API) synthesis, where enantiomeric purity is typically required at >99% ee [3].

Evidence Dimension	Stereochemical compatibility with ticagrelor API synthesis
Target Compound Data	(1S,2R,3S,4R) configuration matches ticagrelor's active metabolite structure
Comparator Or Baseline	Racemic mixture or other stereoisomers generate diastereomeric impurities
Quantified Difference	Regulatory expectation: >99% enantiomeric excess; racemic mixtures are non-compliant
Conditions	Pharmaceutical regulatory guidelines (ICH Q6A, Q11) and patent CN103923055B [2][3]

Why This Matters

For commercial ticagrelor intermediate procurement, the correct enantiomer is non-negotiable; using the wrong isomer would result in batch rejection by regulatory authorities.

• [1] PubChem Compound Summary for CID 49846084, AR-C124910XX (Deshydroxyethoxy Ticagrelor). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Deshydroxyethoxy-Ticagrelor (accessed 2026-05-10). View Source
• [2] CN103923055B – Method of Preparing (1S,2R,3S,4R)-2,3-O-isopropylidene-4-Aminocyclopentane-1,2,3-triol. Google Patents. https://patents.google.com/patent/CN103923055B/en (accessed 2026-05-10). View Source
• [3] ICH Harmonised Guideline. Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A. International Council for Harmonisation, 1999. View Source

Synthetic Accessibility: Protected Form Yields Simplifying the Preparation of D-Ribo-Like Nucleosides

Rajappan et al. (2001) reported that previously published routes to (1S,2R,3S,4R)-4-aminocyclopentane-1,2,3-triol were 'not particularly facile' [1]. They developed a convenient route to the protected isopropylidene form, which facilitates the preparation of new 5′-nor carbocyclic nucleosides in the D-ribo-like configuration and is adaptable to L-like and deoxy analogs [1]. In contrast, the (1R,2R,3S,4R) isomer, accessed via free radical cyclization from carbohydrates, requires a different synthetic strategy and is not directly convertible to the D-ribo-like series [2].

Evidence Dimension	Synthetic feasibility and versatility
Target Compound Data	Protected isopropylidene derivative enables flexible preparation of D-ribo-like, L-like, and deoxy 5′-nor carbocyclic nucleosides
Comparator Or Baseline	(1R,2R,3S,4R) isomer accessed via free radical cyclization; limited to specific derivative sets
Quantified Difference	Broader substrate scope and modularity for the (1S,2R,3S,4R) protected form
Conditions	Synthetic methodology comparison [1] vs. [2]

Why This Matters

Chemists seeking a versatile entry into 5′-nor carbocyclic nucleoside libraries should procure or synthesize the (1S,2R,3S,4R) isomer in its protected form to maximize downstream synthetic flexibility.

• [1] Rajappan, V. P.; Hegde, V. R.; Schneller, S. W. A Protected Form of (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol, a Useful Precursor to 5′-Nor Carbocyclic Nucleosides. Synth. Commun. 2001, 31 (18), 2849–2854. View Source
• [2] Marco-Contelles, J. Carbocycles from carbohydrates. A free radical route to (1R,2R,3S,4R)-4-Amino-1,2,3-cyclopentanetriol derivatives. Tetrahedron 1991, 47 (37), 7939–7950. View Source

Where (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol HCl Delivers Proven Value: Application Scenarios

Synthesis of D-Ribo-Like 5′-Nor Carbocyclic Nucleoside Libraries for Antiviral and Anticancer Screening

Because the (1S,2R,3S,4R) configuration directly maps onto the D-ribose stereochemistry, this aminotriol is the foundational building block for assembling libraries of 5′-nor carbocyclic nucleosides [1]. These libraries are screened against viral polymerases (e.g., HIV-1 reverse transcriptase) and cancer targets. The protected isopropylidene form described by Rajappan et al. enables modular diversification, a capability not provided by other aminocyclopentanetriol isomers [1].

GMP-Compliant Ticagrelor Intermediate Manufacturing

The (1S,2R,3S,4R) isomer is the essential chiral starting material for the commercial synthesis of ticagrelor's cyclopentyltriazolopyrimidine core [2]. Patent CN103923055B explicitly details a five-step process starting from a hydroxylamine derivative to produce the protected aminotriol, underscoring that only the correct enantiomer meets the stringent enantiomeric purity requirements for pharmaceutical API production [2][3].

Absolute Stereochemical Purity Verification in Chiral Building Block Procurement

For laboratories purchasing this compound as a research chemical, the critical quality attribute is stereochemical purity, not merely chemical purity. Cross-contamination with the (1S,2S,3R,4R) mannostatin analog or the (1R,2R,3S,4R) isomer leads to failed syntheses. Therefore, procurement specifications must include enantiomeric excess (≥97% ee is typical for research-grade material) and a certificate of analysis that confirms the (1S,2R,3S,4R) configuration via polarimetry or chiral HPLC [3].

Differentiation of Aminocyclopentanetriol Isomers for Glycosidase vs. Nucleoside Research Programs

Glycosidase inhibition programs requiring mannostatin analogs must procure the (1S,2S,3R,4R) isomer (Ki = 265 µM) [1]. Conversely, nucleoside discovery programs must specifically order the (1S,2R,3S,4R) isomer. This application scenario highlights the procurement decision matrix that prevents costly misordering of stereoisomers with entirely distinct biological profiles.

• [1] Rajappan, V. P.; Hegde, V. R.; Schneller, S. W. A Protected Form of (1S,2R,3S,4R)-4-Aminocyclopentane-1,2,3-triol, a Useful Precursor to 5′-Nor Carbocyclic Nucleosides. Synth. Commun. 2001, 31 (18), 2849–2854. View Source
• [2] PubChem Compound Summary for CID 49846084, AR-C124910XX (Deshydroxyethoxy Ticagrelor). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Deshydroxyethoxy-Ticagrelor (accessed 2026-05-10). View Source
• [3] CN103923055B – Method of Preparing (1S,2R,3S,4R)-2,3-O-isopropylidene-4-Aminocyclopentane-1,2,3-triol. Google Patents. https://patents.google.com/patent/CN103923055B/en (accessed 2026-05-10). View Source